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Compound of Interest

Compound Name: Deuterium sulfide

Cat. No.: B085110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the physical properties of deuterium
sulfide (D₂S), a deuterated isotopologue of hydrogen sulfide. The substitution of protium with

deuterium atoms imparts significant isotopic effects, leading to distinct physical characteristics

that are of interest in various scientific and research applications, including kinetic isotope

effect studies and as a precursor for deuterated compounds.

Core Physical Properties
Deuterium sulfide is a colorless, flammable gas with a characteristic rotten egg odor, similar to

hydrogen sulfide.[1] The primary physical properties are summarized in the table below, with

comparative data for hydrogen sulfide to highlight the isotopic differences.
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Property Deuterium Sulfide (D₂S) Hydrogen Sulfide (H₂S)

Molecular Formula D₂S H₂S

CAS Number 13536-94-2[2][3][4][5][6] 7783-06-4[4][5]

Molecular Weight 36.09 g/mol [1][3][4][5][6] 34.08 g/mol [2]

Boiling Point -60 °C[1][2][3][6] -60.3 °C

Melting Point -85 °C[1][2][3][6] -85.5 °C

Vapor Pressure
17369.8 hPa (13028.4 mmHg)

at 21 °C[1]
18.2 atm at 20 °C

Vapor Density 1.19 (vs air) at 21 °C[2][3][6] 1.189 (vs air)

Molar Volume 34.811 cm³/mol at -79 °C[7][8] 34.711 cm³/mol at -79 °C[7][8]

Isotopic Effects on Physical Properties
The notable difference in molecular weight between D₂S and H₂S, arising from the heavier

deuterium isotope, is the primary driver of the observed variations in their physical properties.

[2] While the boiling and melting points show only slight differences, other properties such as

vapor pressure and molar volume exhibit more pronounced isotopic effects.

An interesting phenomenon is the isotopic vapor pressure cross-over point, which occurs at

approximately -48 °C.[7][8] Below this temperature, D₂S is less volatile than H₂S, which is the

expected behavior for a heavier isotopologue. However, above -48 °C, deuterium sulfide
becomes more volatile than hydrogen sulfide.[7][8]

Experimental Protocols
The determination of the physical properties of deuterium sulfide involves specialized

experimental setups due to its gaseous nature and the need for isotopic purity.

Preparation of Deuterium Sulfide
A common method for the laboratory preparation of deuterium sulfide is through the

hydrolysis of aluminum sulfide with deuterium oxide (heavy water).[7][8] The reaction proceeds
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as follows:

Al₂S₃ + 6D₂O → 2Al(OD)₃ + 3D₂S

This method is favored for producing high-purity D₂S, assuming the starting deuterium oxide

has high isotopic enrichment.[7]

Measurement of Vapor Pressure
The vapor pressure of deuterium sulfide has been determined using a quartz-metal apparatus

at low temperatures (around -78 °C) and a stainless steel apparatus for measurements in the

range of -30 to +30 °C.[7][9] These experiments require precise temperature control and

pressure measurement instrumentation to obtain accurate data.

Experimental Workflow: Determination of Physical
Properties
The following diagram illustrates a generalized workflow for the experimental determination of

the physical properties of deuterium sulfide.
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Experimental Workflow for Determining Physical Properties of D₂S
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Caption: A generalized workflow for the synthesis and physical property characterization of

deuterium sulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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